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Compound of Interest

Compound Name: Miv 150

Cat. No.: B1677211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Miv-150 is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) that has

demonstrated significant activity against both HIV-1 and HIV-2.[1] This technical guide provides

a comprehensive overview of the molecular characteristics of Miv-150, its mechanism of action,

and detailed methodologies for its analysis. The information presented herein is intended to

support further research and development of this compound as a potential microbicide for the

prevention of HIV transmission.

Molecular Structure and Properties
Miv-150, also known as PC-815, is a synthetic organic molecule with a complex structure

designed for high-affinity, allosteric inhibition of reverse transcriptase.[1]

Chemical Identity
The fundamental chemical identifiers for Miv-150 are summarized in the table below.
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Property Value Reference

IUPAC Name

N-(5-cyano-2-pyridinyl)-N'-

[(1S,2S)-2-[6-fluoro-2-hydroxy-

3-(1-

oxopropyl)phenyl]cyclopropyl]u

rea

[1]

Synonyms PC-815 [1]

CAS Number 231957-54-3 [1]

Molecular Formula C₁₉H₁₇FN₄O₃ [1][2]

Molecular Weight 368.36 g/mol [2]

SMILES String

O=C(N[C@@H]1--INVALID-

LINK--

C1)NC3=NC=C(C#N)C=C3

[3]

Physicochemical Properties
The physical and chemical properties of Miv-150 are critical for its formulation and delivery.

Property Value Reference

Appearance Crystalline solid [1]

Purity ≥98% [1]

Solubility

DMF: 30 mg/mL, DMSO: 30

mg/mL, DMSO:PBS (pH 7.2)

(1:3): 0.25 mg/mL, Ethanol:

0.25 mg/mL

[1]

Stability ≥ 4 years (storage at -20°C) [1]

Mechanism of Action: Allosteric Inhibition of
Reverse Transcriptase

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Anti_HIV_1_Reverse_Transcriptase_Inhibition_Assay_of_Kadsuralignan_A.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Anti_HIV_1_Reverse_Transcriptase_Inhibition_Assay_of_Kadsuralignan_A.pdf
https://pureadmin.qub.ac.uk/ws/portalfiles/portal/237227274/Hardbound_Thesis_April_2021.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Reverse_Transcriptase_Inhibitor_Screening.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Miv-150 functions as a non-nucleoside reverse transcriptase inhibitor (NNRTI). Unlike

nucleoside reverse transcriptase inhibitors (NRTIs), which compete with natural nucleosides for

incorporation into the growing DNA chain, NNRTIs bind to a different, allosteric site on the

reverse transcriptase enzyme.[4] This binding induces a conformational change in the enzyme,

which distorts the active site and prevents the conversion of viral RNA into DNA.[1]

The following diagram illustrates the inhibitory action of Miv-150 on HIV reverse transcriptase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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